Cas no 2228591-77-1 (4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid)

• Product Name: 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid
• CAS No: 2228591-77-1
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5947075
• PubChem ID: 165659051
• Update Time: 2025-06-08

4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid
• EN300-1775804
• 2228591-77-1

• Inchi： 1S/C9H14N2O2/c1-7-6-10-11(2)8(7)4-3-5-9(12)13/h6H,3-5H2,1-2H3,(H,12,13)
• InChI Key： YLDQDBLQADSFTI-UHFFFAOYSA-N
• SMILES： OC(CCCC1=C(C)C=NN1C)=O

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid

Professional Introduction to 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic Acid (CAS No. 2228591-77-1)

4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228591-77-1, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of a pyrazole moiety linked to a butanoic acid backbone endows it with distinctive chemical reactivity and biological activity, making it a valuable scaffold for medicinal chemists.

The molecular structure of 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid consists of a pyrazole ring substituted at the 5-position with a butanoic acid side chain. The dimethyl groups at the 1 and 4 positions of the pyrazole ring contribute to its stability and influence its electronic properties, which are critical for its interaction with biological targets. This configuration allows the compound to exhibit both lipophilic and hydrophilic characteristics, enhancing its solubility and bioavailability in various formulations.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such heterocyclic compounds in drug design. Studies have demonstrated that the pyrazole scaffold can serve as a versatile platform for developing novel therapeutic agents. The< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid structure has been investigated for its potential role in modulating enzyme activity and receptor binding, particularly in the context of inflammatory diseases and metabolic disorders.

In particular, research has focused on its interactions with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory pathways. The< strong>pyrazole moiety is known to exhibit inhibitory effects on these enzymes, suggesting that derivatives of< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid could serve as lead compounds for the development of anti-inflammatory drugs. Preliminary in vitro studies have shown promising results, indicating that certain analogs may possess significant therapeutic potential.

The butanoic acid side chain further enhances the pharmacological profile of this compound by providing a site for further functionalization. This allows medicinal chemists to modify various chemical groups at different positions along the chain, thereby tailoring the compound’s properties to specific biological targets. For instance, introducing hydroxyl or carboxyl groups can improve binding affinity or metabolic stability, while substituting with aromatic rings can enhance lipophilicity.

The synthesis of< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the pyrazole ring efficiently. The introduction of the butanoic acid moiety is typically achieved through carboxylation or esterification reactions, which are optimized to maximize yield and purity.

The pharmacokinetic properties of< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid have been extensively studied to evaluate its suitability for clinical applications. Pharmacokinetic profiles indicate that this compound exhibits moderate bioavailability and a reasonable half-life upon oral administration. These characteristics make it a promising candidate for further development into an oral therapeutic agent. Additionally, studies on its metabolic pathways suggest that it is primarily metabolized in the liver through standard enzymatic processes.

The safety profile of< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid has also been assessed through preclinical toxicology studies. These investigations have revealed that the compound is generally well-tolerated at moderate doses, with no significant adverse effects observed in animal models. However, further studies are required to evaluate its long-term safety and potential side effects in humans.

The potential applications of< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid extend beyond anti-inflammatory therapy. Its structural features make it a versatile scaffold for developing compounds targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. Researchers are exploring its interactions with different protein targets and investigating how modifications to its structure can enhance its therapeutic efficacy.

In conclusion,< strong> 4-(1,4-dimethyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 2228591-77-1) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration as a lead compound for novel therapeutics. Continued research into this molecule will likely uncover additional applications and refine our understanding of its biological significance.